Cas no 2248325-36-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate
• CAS No: 2248325-36-0
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 6174208
• PubChem ID: 165725437
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248325-36-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate
• EN300-6518533

• Inchi： 1S/C18H13N3O4/c1-20-15-9-5-4-8-13(15)14(19-20)10-16(22)25-21-17(23)11-6-2-3-7-12(11)18(21)24/h2-9H,10H2,1H3
• InChI Key： GXUQYUNMBWRHCF-UHFFFAOYSA-N
• SMILES： O(C(CC1C2C=CC=CC=2N(C)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.09060590g/mol
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate (CAS No. 2248325-36-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate (CAS No. 2248325-36-0) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining an isoindole-1,3-dione core with a 1-methyl-1H-indazole moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate has surged due to their versatility in medicinal chemistry. This compound’s acetylated indazole segment is particularly noteworthy, as indazole derivatives are known for their bioactivity in modulating kinases and other therapeutic targets. The integration of isoindole-1,3-dione further enhances its potential, given the scaffold’s prevalence in drugs with anti-inflammatory and anticancer properties.

From a synthetic perspective, CAS No. 2248325-36-0 represents a challenge and opportunity for organic chemists. Its synthesis often involves multi-step protocols, including esterification and N-alkylation, to achieve high purity and yield. The compound’s stability under various conditions is also a critical factor for its utility in high-throughput screening and structure-activity relationship (SAR) studies. Researchers frequently inquire about its solubility, reactivity, and compatibility with common reagents, reflecting its growing role in preclinical investigations.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate is another area of intense scrutiny. Preliminary studies suggest its potential as a small-molecule inhibitor, with applications in oncology and immunology. Its ability to interact with protein-protein interfaces and allosteric sites makes it a candidate for disrupting pathological pathways. This aligns with current trends in precision medicine, where tailored compounds are designed to minimize off-target effects.

Beyond its biomedical relevance, CAS No. 2248325-36-0 is also discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic methods are being explored to produce this compound sustainably. Environmental considerations are increasingly shaping research priorities, and this molecule’s synthetic pathways are no exception. Questions about its biodegradability and eco-friendly derivatives are common among environmentally conscious researchers.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indazol-3-yl)acetate (CAS No. 2248325-36-0) is a multifaceted compound with broad implications for drug development and chemical innovation. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs and advancing sustainable science. As research progresses, this molecule is likely to remain a focal point for both academic and industrial investigations.